Cas no 78044-62-9 (Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-)

• Product Name: Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-
• CAS No: 78044-62-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 535087
• PubChem ID: 12634561
• Update Time: 2025-04-19

Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-
• ethyl (2S)-2-acetyl-2-methyl-5-oxohexanoate
• DTXSID40505140
• 78044-62-9

• Inchi： 1S/C11H18O4/c1-5-15-10(14)11(4,9(3)13)7-6-8(2)12/h5-7H2,1-4H3/t11-/m0/s1
• InChI Key： CNZDATVMDLHXGZ-NSHDSACASA-N
• SMILES： O(CC)C([C@@](C(C)=O)(C)CCC(C)=O)=O

Computed Properties

• Exact Mass: 214.12054
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44